![molecular formula C21H27N3O6S2 B254048 N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide](/img/structure/B254048.png)
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide, also known as DEAB, is a chemical compound that has been widely studied in scientific research. It is a potent inhibitor of aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in the metabolism of many drugs and toxins. DEAB has been used in various applications, including cancer research, stem cell research, and drug discovery.
Mechanism of Action
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide inhibits ALDH by binding to the enzyme's active site and preventing the oxidation of aldehydes. This leads to the accumulation of toxic metabolites, which can induce cell death in cancer cells. This compound has been shown to be a potent inhibitor of ALDH, with an IC50 value of 0.3 μM.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells by inhibiting ALDH. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been used to study the role of ALDH in stem cell differentiation and self-renewal.
Advantages and Limitations for Lab Experiments
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide has several advantages for lab experiments. It is a potent and specific inhibitor of ALDH, making it an attractive tool for studying the role of ALDH in various biological processes. However, this compound also has some limitations. It can be toxic to cells at high concentrations, and its effects on other enzymes and pathways are not well understood.
Future Directions
There are several future directions for research on N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide. One area of interest is the development of this compound-based therapies for cancer. This compound has been shown to be effective in inducing apoptosis in cancer cells, and further research is needed to determine its potential as a cancer therapy. Another area of interest is the role of ALDH in stem cell differentiation and self-renewal. This compound has been used to study this process, and further research is needed to fully understand the mechanisms involved. Finally, there is a need for more research on the biochemical and physiological effects of this compound, particularly its effects on other enzymes and pathways.
Synthesis Methods
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide can be synthesized using several methods. One of the most common methods involves the reaction of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide with N,N-dimethylethanolamine and 4-ethoxybenzaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography.
Scientific Research Applications
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzenesulfonamide has been extensively studied in scientific research due to its inhibitory effect on ALDH. ALDH is a family of enzymes that are involved in the oxidation of aldehydes and plays a crucial role in the detoxification of many drugs and toxins. Inhibition of ALDH by this compound can lead to the accumulation of toxic metabolites, making it an attractive target for cancer therapy.
properties
Molecular Formula |
C21H27N3O6S2 |
---|---|
Molecular Weight |
481.6 g/mol |
IUPAC Name |
N-[2-(dimethylamino)-2-(4-ethoxyphenyl)ethyl]-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide |
InChI |
InChI=1S/C21H27N3O6S2/c1-4-30-18-9-5-16(6-10-18)20(23(2)3)15-22-32(28,29)19-11-7-17(8-12-19)24-21(25)13-14-31(24,26)27/h5-12,20,22H,4,13-15H2,1-3H3 |
InChI Key |
UGPXWKXKZZITHF-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCS3(=O)=O)N(C)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCS3(=O)=O)N(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.